1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride

• CAS No.: 1393598-52-1
• Molecular Formula: C8H20Cl2N2O
• Molecular Weight: 231.2

Description

1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride is a chemical compound with significant applications in scientific research and industry. This compound is known for its unique structure and reactivity, making it a valuable tool in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride typically involves the following steps:

• Starting Materials: The synthesis begins with 4-methoxy-1-methylpiperidin-4-ylmethanol as the starting material.

• Reduction Reaction: The starting material undergoes a reduction reaction to convert the hydroxyl group (-OH) to an amine group (-NH2).

• Acidification: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process is carefully controlled to maintain safety and environmental standards.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

• Reduction: Reduction reactions can convert the compound into its amine form.

• Substitution: Substitution reactions can replace functional groups within the compound, leading to the formation of new derivatives.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and chromium(VI) compounds.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be used to achieve substitution reactions.

Major Products Formed:

• Oxidation Products: Various oxidized derivatives depending on the specific oxidizing agent used.

• Reduction Products: The primary amine form of the compound.

• Substitution Products: New derivatives with different functional groups.

Scientific Research Applications

1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride has several applications in scientific research:

• Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: The compound is utilized in biological studies to investigate its effects on biological systems and pathways.

• Industry: The compound is used in the production of other chemicals and materials.

Mechanism of Action

The mechanism by which 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride is compared with other similar compounds to highlight its uniqueness:

• Similar Compounds: Piperidine derivatives, methoxy-substituted piperidines, and other amine salts.

• Uniqueness: The presence of the methoxy group and the specific substitution pattern on the piperidine ring contribute to its unique properties and reactivity.

This compound stands out due to its structural features and versatility in various applications, making it a valuable asset in scientific research and industry.